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Compound of Interest

Compound Name: 3-Phenylpropanoic anhydride

Cat. No.: B091862

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
disposal of 3-Phenylpropanoic anhydride, ensuring compliance with general safety protocols.

Immediate Safety Considerations:

While a specific Safety Data Sheet (SDS) for 3-Phenylpropanoic anhydride is not readily
available, information from analogous compounds, such as propionic anhydride, suggests that
it should be handled with caution. It is likely to be combustible and may cause severe skin
burns and eye damage. Therefore, appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat, is mandatory. All handling should be
performed in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedure

The disposal of 3-Phenylpropanoic anhydride must be managed through your institution's
Environmental Health and Safety (EHS) program as hazardous waste.[1] Do not dispose of this
chemical down the drain or in regular trash.[1]

» Waste Identification and Segregation:

o Clearly label a dedicated waste container as "Hazardous Waste: 3-Phenylpropanoic
Anhydride".[1]
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o Do not mix 3-Phenylpropanoic anhydride with other waste streams unless explicitly
permitted by your EHS office.[2]

o Acid anhydrides are incompatible with strong oxidizing agents, strong acids, and strong
bases.[1] Ensure the waste container is free from these materials.

o Containerization:

o Use a chemically compatible container for waste collection. Plastic containers are often
preferred over glass to minimize the risk of breakage.[1][3]

o The container must be in good condition, with a secure, tightly sealed lid to prevent leaks
or spills.[4][5]

o The original product container, if in good condition, can be used for waste accumulation.[4]
e Labeling:

o The hazardous waste label must be filled out completely and accurately.[1] This typically
includes:

The full chemical name: "3-Phenylpropanoic Anhydride" (no abbreviations or
formulas).[1]

The quantity of waste.

The date of waste generation.

The location of generation (e.g., lab and room number).

The name and contact information of the principal investigator.[1]

Appropriate hazard pictograms (e.g., corrosive, irritant).
o Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) that is at or near the point of generation.[3][4]
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o The SAA should be a secondary containment system to capture any potential leaks.

o Ensure the SAA s inspected regularly for any signs of container degradation or leakage.

[4]

e Disposal Request:

o Once the container is full or ready for disposal, submit a hazardous waste pickup request
to your institution's EHS department.[1][3]

o Follow your institution's specific procedures for requesting a pickup. This may involve an
online form or a paper request.[1]

Quantitative Data Summary

While specific hazard data for 3-Phenylpropanoic anhydride is limited, the following table
summarizes its known physical and chemical properties.

Property Value

Molecular Formula C1sH1803

Molecular Weight 282.33 g/mol

Appearance Solid (form may vary)

InChl Key SQAHPYZABTWPNY-UHFFFAOYSA-N

Data sourced from PubChem.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3-
Phenylpropanoic anhydride.
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Figure 1. Workflow for the proper disposal of 3-Phenylpropanoic anhydride.

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific hazardous waste management guidelines and the Safety Data Sheet for any chemical
before handling and disposal. Your EHS department is the primary resource for ensuring safety
and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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